Cas no 1249103-98-7 (1-(oxolan-3-yl)cyclopropan-1-ol)

• Product Name: 1-(oxolan-3-yl)cyclopropan-1-ol
• CAS No: 1249103-98-7
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD16840843
• CID: 4581079
• Update Time: 2025-06-09

1-(oxolan-3-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(oxolan-3-yl)cyclopropan-1-ol
• Cyclopropanol, 1-(tetrahydro-3-furanyl)-

• MDL： MFCD16840843
• Inchi： 1S/C7H12O2/c8-7(2-3-7)6-1-4-9-5-6/h6,8H,1-5H2
• InChI Key： ZQLOYNPMKUTRBZ-UHFFFAOYSA-N
• SMILES： C1(C2CCOC2)(O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 1-(oxolan-3-yl)cyclopropan-1-ol

Comprehensive Overview of 1-(oxolan-3-yl)cyclopropan-1-ol (CAS No. 1249103-98-7): Properties, Applications, and Industry Insights

1-(oxolan-3-yl)cyclopropan-1-ol (CAS No. 1249103-98-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This bicyclic alcohol combines a cyclopropane ring with a tetrahydrofuran (oxolane) moiety, offering versatile reactivity for synthetic applications. Recent studies highlight its potential as a chiral building block in asymmetric synthesis, particularly for bioactive molecule development.

The compound's molecular formula C7H12O2 and molecular weight 128.17 g/mol make it suitable for various structure-activity relationship (SAR) studies. Researchers are exploring its utility in designing GABA receptor modulators and enzyme inhibitors, aligning with current trends in central nervous system (CNS) drug discovery. Its hydrogen-bond donor/acceptor capacity enhances binding interactions with biological targets, a property increasingly valued in fragment-based drug design.

In material science, 1249103-98-7 serves as a precursor for functionalized polymers with tailored hydrophilicity. The oxolane-cyclopropanol structure contributes to controlled degradation profiles in biodegradable materials—a critical consideration for sustainable packaging solutions. Patent analyses reveal growing interest in its derivatives for photoresist applications in semiconductor manufacturing, addressing demands for next-generation lithography materials.

Synthetic methodologies for 1-(oxolan-3-yl)cyclopropan-1-ol continue to evolve, with recent green chemistry approaches utilizing biocatalytic cyclopropanation and microwave-assisted synthesis. These advancements respond to industry needs for atom-economical processes and reduced environmental impact. Analytical characterization typically involves NMR spectroscopy (particularly 13C NMR at 78.4 ppm for the cyclopropanol carbon) and mass spectrometry techniques.

The compound's stereochemical complexity makes it valuable for asymmetric catalysis research. Recent publications demonstrate its use in constructing spirocyclic architectures—a structural motif prevalent in natural product synthesis. Its boiling point (estimated 210-215°C) and moderate water solubility (approximately 5-10 g/L) influence formulation strategies in drug delivery systems.

Market intelligence indicates rising demand for 1249103-98-7 among contract research organizations and academic laboratories, particularly for high-throughput screening libraries. Regulatory databases confirm its REACH compliance status in Europe, while safety data sheets recommend standard organic solvent handling precautions. The compound's logP value (~0.8) suggests favorable ADME properties for medicinal chemistry applications.

Emerging applications include its incorporation into ionic liquid formulations for CO2 capture technologies—an area gaining momentum amid climate change mitigation efforts. The polar-nonpolar duality of its structure enables unique solvent interactions, potentially improving gas absorption capacities compared to conventional amines.

Quality specifications for 1-(oxolan-3-yl)cyclopropan-1-ol typically require ≥95% purity (HPLC), with strict controls on residual solvents and heavy metal content. Storage recommendations emphasize inert atmosphere conditions (argon or nitrogen) at 2-8°C to prevent oxidative degradation of the cyclopropanol moiety. These protocols align with GMP standards for pharmaceutical intermediates.

Future research directions may explore its potential in click chemistry applications, leveraging the cyclopropane ring strain for selective transformations. The compound's metabolic stability profile also warrants investigation for prodrug development, especially given current industry focus on targeted therapeutics and precision medicine approaches.